Cas no 1396746-36-3 (2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide)

• Product Name: 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide
• CAS No: 1396746-36-3
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5824102
• PubChem ID: 71789963
• Update Time: 2025-05-19

2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide
• 1396746-36-3
• AKOS024539800
• 2-phenoxy-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide
• 2-phenoxy-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)acetamide
• CHEMBL5022174
• F6222-0134
• 2-phenoxy-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)acetamide

• Inchi： 1S/C16H18N4O2/c21-15(12-22-14-6-2-1-3-7-14)19-13-10-17-16(18-11-13)20-8-4-5-9-20/h1-3,6-7,10-11H,4-5,8-9,12H2,(H,19,21)
• InChI Key： ZUQVVMDCYCSFSP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1C=NC(=NC=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide

Comprehensive Overview of 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396746-36-3): Properties, Applications, and Research Insights

The compound 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396746-36-3) is a specialized pyrimidine derivative with a unique molecular structure that combines a phenoxy group and a pyrrolidine moiety. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the acetamide linker further enhances its potential as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for heterocyclic compounds like 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide has surged due to their role in addressing modern healthcare challenges. For instance, its structural analogs have been investigated for their potential in treating inflammatory diseases and metabolic disorders. The compound’s pyrrolidine-pyrimidine core is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs. This has led to a growing body of literature on its structure-activity relationships (SAR), with researchers aiming to optimize its bioavailability and target specificity.

From a synthetic perspective, CAS No. 1396746-36-3 is often synthesized via multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. Its purity and stability are critical for reproducible results, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. The compound’s logP and solubility profiles are also frequently discussed in forums, as these parameters influence its applicability in formulation development.

Beyond pharmaceuticals, 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide has garnered attention in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors and photocatalysts. This dual applicability aligns with the broader trend of multi-functional chemicals in sustainable technology. Notably, its thermal stability and electronic properties are under investigation for use in optoelectronic devices.

Environmental and regulatory considerations are also pivotal in discussions about this compound. While it is not classified as hazardous, its biodegradability and ecotoxicity are being evaluated to ensure compliance with green chemistry principles. This reflects the industry’s shift toward eco-friendly synthesis and benign-by-design strategies, which resonate with global sustainability goals.

In summary, 2-phenoxy-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS No. 1396746-36-3) exemplifies the convergence of medicinal chemistry and materials science. Its versatile scaffold, combined with ongoing research into its mechanistic pathways, positions it as a valuable entity in both academic and industrial settings. As innovation accelerates, this compound is likely to remain a focal point for interdisciplinary studies.